Cas no 952518-10-4 (Tris(2,2,6,6-tetramethyl-3,5-heptanedionato-κO3,κO5)(2,5,8,11-tetraoxadodecane-κO2,κO5,κO8)yttrium)

• Product Name: Tris(2,2,6,6-tetramethyl-3,5-heptanedionato-κO3,κO5)(2,5,8,11-tetraoxadodecane-κO2,κO5,κO8)yttrium
• CAS No: 952518-10-4
• MF: C₄₁H₇₈O₁₀Y
• MW: 819.957888126373
• CID: 6287610
• PubChem ID: 121233174
• Update Time: 2026-03-11

Tris(2,2,6,6-tetramethyl-3,5-heptanedionato-κO3,κO5)(2,5,8,11-tetraoxadodecane-κO2,κO5,κO8)yttrium Chemical and Physical Properties

Names and Identifiers

• MFCD01073784
• 952518-10-4
• (E)-5-hydroxy-2,2,6,6-tetramethylhept-4-en-3-one;1-methoxy-2-[2-(2-methoxyethoxy)ethoxy]ethane;yttrium
• Tris(2,2,6,6-tetramethyl-3,5-heptanedionato)yttrium(III) triglyme adduct; (99.9%-Y) (REO)
• Tris(2,2,6,6-tetramethyl-3,5-heptanedionato-κO3,κO5)(2,5,8,11-tetraoxadodecane-κO2,κO5,κO8)yttrium

• Inchi： 1S/3C11H20O2.C8H18O4.Y/c3*1-10(2,3)8(12)7-9(13)11(4,5)6;1-9-3-5-11-7-8-12-6-4-10-2;/h3*7,12H,1-6H3;3-8H2,1-2H3;/b3*8-7+;;
• InChI Key： TULGLLWHJUMSGH-YCLPLZAJSA-N
• SMILES： [Y].O/C(=C/C(C(C)(C)C)=O)/C(C)(C)C.O/C(=C/C(C(C)(C)C)=O)/C(C)(C)C.O/C(=C/C(C(C)(C)C)=O)/C(C)(C)C.O(CCOC)CCOCCOC

Computed Properties

• Exact Mass: 819.465337g/mol
• Monoisotopic Mass: 819.465337g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 52
• Rotatable Bond Count: 18
• Complexity: 868
• Covalently-Bonded Unit Count: 5
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 3
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 149Ų

Additional information on Tris(2,2,6,6-tetramethyl-3,5-heptanedionato-κO3,κO5)(2,5,8,11-tetraoxadodecane-κO2,κO5,κO8)yttrium

Recent Advances in the Study of Tris(2,2,6,6-tetramethyl-3,5-heptanedionato-κO3,κO5)(2,5,8,11-tetraoxadodecane-κO2,κO5,κO8)yttrium (CAS: 952518-10-4)

The compound Tris(2,2,6,6-tetramethyl-3,5-heptanedionato-κO3,κO5)(2,5,8,11-tetraoxadodecane-κO2,κO5,κO8)yttrium (CAS: 952518-10-4) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This yttrium-based complex, characterized by its unique coordination chemistry and ligand architecture, has shown promising applications in catalysis, material science, and biomedical imaging. Recent studies have focused on elucidating its structural properties, reactivity, and potential therapeutic uses, making it a subject of intense scientific inquiry.

One of the key areas of investigation has been the compound's role as a precursor in the synthesis of advanced materials. Researchers have demonstrated its utility in the deposition of yttrium oxide thin films, which are critical for semiconductor and optical applications. The compound's thermal stability and volatility make it an ideal candidate for chemical vapor deposition (CVD) processes. Additionally, its ability to form well-defined coordination polymers has opened new avenues for designing functional materials with tailored properties.

In the biomedical realm, the compound's potential as a contrast agent for magnetic resonance imaging (MRI) has been explored. The paramagnetic properties of yttrium, when chelated with the tetramethylheptanedionate and tetraoxadodecane ligands, offer enhanced relaxivity and stability in physiological conditions. Preliminary in vitro and in vivo studies have shown that this complex exhibits low toxicity and high biocompatibility, making it a promising candidate for diagnostic imaging. Further research is underway to optimize its pharmacokinetics and targeting capabilities.

Another significant development is the compound's application in catalysis. Recent studies have highlighted its efficacy as a catalyst in organic transformations, including C-C bond formation and polymerization reactions. The steric and electronic properties of the ligands surrounding the yttrium center contribute to its high catalytic activity and selectivity. These findings have implications for the development of sustainable and efficient synthetic methodologies in pharmaceutical manufacturing.

Despite these advancements, challenges remain in the large-scale synthesis and purification of the compound. Researchers are actively working on improving yield and scalability while maintaining the integrity of its molecular structure. Additionally, the long-term stability and environmental impact of the compound are areas of ongoing investigation. Collaborative efforts between academia and industry are expected to address these issues and further unlock the compound's potential.

In conclusion, Tris(2,2,6,6-tetramethyl-3,5-heptanedionato-κO3,κO5)(2,5,8,11-tetraoxadodecane-κO2,κO5,κO8)yttrium (CAS: 952518-10-4) represents a versatile and multifunctional compound with wide-ranging applications in chemical biology and pharmaceuticals. Continued research into its properties and applications is likely to yield significant breakthroughs in material science, diagnostics, and catalysis. The compound's unique structural and functional attributes position it as a valuable tool for advancing scientific and technological innovation in these fields.